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Compound of Interest

Compound Name: Norbolethone

Cat. No.: B1663206

Abstract: This whitepaper provides a comprehensive technical overview of the synthetic
anabolic-androgenic steroid (AAS) Norbolethone. It details its initial development, chemical
properties, and the reasons for its commercial abandonment. The document further explores
the re-emergence of Norbolethone as a "designer"” steroid in the early 2000s, central to the
Bay Area Laboratory Co-operative (BALCO) doping scandal. We will examine the molecular
pharmacology of Norbolethone, including its mechanism of action via the androgen receptor.
Finally, this guide presents detailed analytical methodologies for the detection of Norbolethone
and its metabolites in biological samples, a critical outcome of the BALCO investigation. This
paper is intended for researchers, scientists, and professionals in the fields of drug
development, endocrinology, and anti-doping science.

Introduction to Norbolethone
Historical Context and Development

Norbolethone (13-ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-3-one) is a synthetic,
orally active anabolic-androgenic steroid.[1] It was first synthesized in 1966 by Wyeth
Laboratories.[2] The initial research into Norbolethone focused on its potential therapeutic
applications, including promoting weight gain and treating short stature.[1][2] Despite
undergoing clinical trials in humans during the 1960s, Wyeth Laboratories never commercially
marketed the drug.[2] The project was ultimately abandoned due to concerns about its potential
toxicity and adverse side effects, including bleeding disorders.[2][3] For decades,
Norbolethone remained an obscure compound, largely unknown outside of specialized
scientific literature.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1663206?utm_src=pdf-interest
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12112254/
https://en.wikipedia.org/wiki/Norboletone
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12112254/
https://en.wikipedia.org/wiki/Norboletone
https://en.wikipedia.org/wiki/Norboletone
https://en.wikipedia.org/wiki/Norboletone
https://www.gtfch.org/cms/images/stories/media/tb/tb2007/s542-550.pdf
https://www.benchchem.com/product/b1663206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Properties

Norbolethone is a 19-nor anabolic steroid, structurally related to norethandrolone.[1] Its
chemical structure is distinguished by a 17a-ethyl group, which enhances its oral bioavailability.
The key physicochemical properties of Norbolethone are summarized in Table 1.

Property Value

(8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-
IUPAC Name hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-3-one

CAS Number 1235-15-0
Molecular Formula C21H3202
Molar Mass 316.485 g-mol-1

The BALCO Scandal: A Case Study in Designer
Steroids

Overview of the Bay Area Laboratory Co-operative
(BALCO)

The Bay Area Laboratory Co-operative (BALCO), founded by Victor Conte, began as a sports
nutrition and testing facility.[4][5] However, it evolved into a sophisticated operation at the
center of a major sports doping scandal.[5][6] BALCO supplied a number of high-profile
professional athletes with a cocktail of performance-enhancing drugs, including undetectable
"designer"” steroids.[4][5]

The Role of Victor Conte and Patrick Arnold

Victor Conte orchestrated the distribution of these performance-enhancing drugs to elite
athletes.[7] The "designer" steroids were synthesized by organic chemist Patrick Arnold.[7][8][9]
Arnold's role was to create potent anabolic agents that were not on the list of banned
substances and could evade standard anti-doping tests.[8][9] He provided BALCO with
Norbolethone and was also the creator of Tetrahydrogestrinone (THG), another infamous
designer steroid known as "The Clear".[8][9][10]
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Re-emergence and Identification of Norbolethone

In 2002, the obscurity of Norbolethone came to an end when Dr. Don Catlin, then the director
of the UCLA Olympic Analytical Laboratory, identified it in an athlete's urine sample for the first
time.[1][2] The sample presented an unusual profile with exceptionally low levels of
endogenous steroids, suggesting the presence of a suppressive anabolic agent.[1] Since
Norbolethone was never commercially marketed, its detection pointed to a clandestine source.
[1] This discovery was a pivotal moment in the unfolding BALCO scandal, highlighting the use
of previously unknown or unmarketed drugs to circumvent anti-doping regulations.[11][12] U.S.
cyclist Tammy Thomas was the first athlete to be sanctioned for its use.[2]

Molecular Pharmacology of Norbolethone
Mechanism of Action: Androgen Receptor Binding

Like other anabolic-androgenic steroids, Norbolethone exerts its physiological effects primarily
through its interaction with the androgen receptor (AR).[13][14] The AR is a member of the
nuclear receptor superfamily.[15] Upon binding with an androgen like Norbolethone, the
receptor-ligand complex undergoes a conformational change.[14] This complex then
translocates into the cell nucleus, where it binds to specific DNA sequences known as
androgen response elements (ARES).[14][15] This binding modulates the transcription of target
genes, leading to an increase in protein synthesis in muscle cells, which results in muscle
hypertrophy.[13][14]

Signaling Pathway
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Diagram 1: Androgen Receptor Signaling Pathway for Norbolethone.

Analytical Chemistry and Detection

The identification of Norbolethone in athletes' urine was a significant achievement in anti-
doping science, primarily accomplished using Gas Chromatography-Mass Spectrometry (GC-
MS).[1][12]

Experimental Protocol: Extraction and Derivatization of
Urinary Steroids
The following protocol is a generalized procedure for the extraction and preparation of steroids

from a urine matrix for GC-MS analysis, based on common methodologies.

e Enzymatic Hydrolysis: To a 2 mL urine sample, add 0.6 mL of phosphate buffer (pH 6.5)
containing -glucuronidase from E. coli. Incubate the mixture at approximately 45-55°C for
30-60 minutes to deconjugate the steroid metabolites.[16]

» Solid-Phase Extraction (SPE):

o

Condition a C18 SPE cartridge with 1 mL of methanol/acetonitrile followed by 1 mL of
deionized water.[16]

o

Load the hydrolyzed urine sample onto the cartridge.

[¢]

Wash the cartridge with deionized water to remove interfering substances.

Elute the steroids with methanol or acetonitrile.

[e]

e Derivatization:

o

Evaporate the eluate to dryness under a stream of nitrogen at approximately 70°C.[17]

[¢]

To the dry residue, add 200 uL of pyridine and 200 uL of a silylating agent such as N-
methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or a mixture of BSTFA.[17]

[¢]

Incubate the mixture at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives of the
steroids.[17] This step is crucial as it increases the volatility and thermal stability of the
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steroids for GC analysis.

Experimental Protocol: GC-MS Analysis for

Norbolethone Detection

The following outlines typical GC-MS parameters for the analysis of steroid derivatives.

Parameter Specification
CPS Analitica CC-5 MS capillary column (or
similar 5% phenyl methylpolysiloxane column),
GC Column _
30-50 m length, 0.25 mm ID, 0.25 pm film
thickness.[18]
Carrier Gas Helium at a constant flow rate of ~1 mL/min.[16]
Injector Splitless mode at 285°C.[18]

Oven Program

Initial temp 150°C, ramp to 230°C at 50°C/min,
then ramp to 315°C at 7°C/min, hold for 25 min.
[16][18]

MS lon Source

Electron lonization (El) at 70 eV.

MS Temperatures

lon source at 230°C, quadrupole at 150°C.[18]

MS Mode

Scan mode (e.g., m/z 75-700) for initial
identification and comparison with spectral
libraries.[18] Selected lon Monitoring (SIM) or
Multiple Reaction Monitoring (MRM) for
targeted, high-sensitivity analysis.[16]

Experimental Workflow
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Diagram 2: Experimental Workflow for Norbolethone Detection.
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Conclusion

The story of Norbolethone is a compelling example of how a forgotten pharmaceutical
compound can be repurposed for illicit use in sports. Its development and subsequent
abandonment by the pharmaceutical industry left a gap in regulatory and testing frameworks
that was exploited decades later. The BALCO scandal, and specifically the detection of
Norbolethone by Dr. Don Catlin and his team, served as a critical wake-up call for the anti-
doping community.[6] It underscored the necessity of developing more sophisticated, non-
targeted detection methods and fostering proactive research to identify potential "designer"
drugs before they become widespread. The analytical chemistry techniques refined in the wake
of this scandal have become the bedrock of modern anti-doping protocols, ensuring a more
level playing field for athletes. The case of Norbolethone remains a pivotal chapter in the
history of sports doping and a testament to the ongoing cat-and-mouse game between those
who seek an unfair advantage and the scientists working to protect the integrity of sport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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